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Compound of Interest

Compound Name: NCGC00138783 TFA

Cat. No.: B10856936 Get Quote

This document provides essential safety and logistical information for the proper disposal of

NCGC00138783 TFA, a selective inhibitor of the CD47/SIRPα axis. As a trifluoroacetic acid

(TFA) salt, this compound requires specific handling and disposal procedures to ensure

laboratory safety and environmental protection. Adherence to these guidelines is critical for

researchers, scientists, and drug development professionals.

Core Safety and Handling Summary
NCGC00138783 TFA is a salt of trifluoroacetic acid, a strong corrosive acid. The disposal

procedures for this compound are therefore governed by the hazardous nature of TFA. All

waste containing this compound, including pure substance, solutions, and contaminated

materials, must be treated as hazardous chemical waste.
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Parameter Guideline Source

Waste Classification Hazardous Waste [1][2][3]

Container Type
Sturdy, sealed glass or plastic

container
[1][3]

Incompatible Materials
Alkalines, oxidizers, reducing

agents, hydrides, and metals
[1][2]

Drain Disposal Strictly prohibited [1]

Contaminated Materials

Dispose of as hazardous

waste (e.g., pipette tips,

gloves)

[2]

Spill Cleanup
Use inert absorbent material;

manage as hazardous waste
[3]

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the mandatory steps for the safe disposal of NCGC00138783
TFA waste.

1. Personal Protective Equipment (PPE) and Preparation:

Before handling any waste, ensure appropriate PPE is worn, including a lab coat, chemical

safety glasses or goggles, and chemical-resistant gloves.[3][4] Double gloving is

recommended.[2]

Conduct all waste handling procedures within a certified chemical fume hood to avoid

inhalation of any vapors.[1]

Prepare a designated hazardous waste container. The container must be in good condition,

compatible with acidic and potentially organic solvent waste (borosilicate glass or a suitable

plastic), and have a secure, tight-fitting lid.[1][3]

2. Waste Collection and Segregation:
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Carefully transfer all waste containing NCGC00138783 TFA into the designated hazardous

waste container. This includes unused stock solutions, experimental residues, and the final

rinsates from cleaning contaminated glassware.

Do not mix this waste with incompatible materials such as bases, strong oxidizing agents, or

hydrides.[1][2]

Solid waste, such as contaminated pipette tips, weighing paper, and gloves, should be

collected in a separate, clearly labeled hazardous waste bag or container.[2]

3. Labeling and Storage:

Label the hazardous waste container clearly and accurately. The label must include the

words "Hazardous Waste," the full chemical name "NCGC00138783 TFA," and any other

components of the waste mixture (e.g., DMSO, water).[3] Do not use abbreviations.[3]

Store the sealed waste container in a designated satellite accumulation area, away from

incompatible chemicals.[3] This area should be in a cool, dry, and well-ventilated location.[5]

4. Disposal Request and Pickup:

Once the waste container is nearly full (approximately 80% capacity), arrange for its disposal

through your institution's Environmental Health & Safety (EH&S) department or a licensed

chemical waste disposal contractor.[1][3]

Follow your institution's specific procedures for requesting a chemical waste pickup.[1]

5. Spill Management:

In the event of a small spill (<50 mL) inside a chemical fume hood, absorb the material with

an inert absorbent such as vermiculite or sand.[3]

Collect the absorbent material and place it in a sealed, labeled hazardous waste container.

For larger spills or any spill outside of a fume hood, evacuate the area, alert others, and

contact your institution's emergency response team or EH&S immediately.[1][2][3]
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Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of NCGC00138783
TFA.
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Start: Identify NCGC00138783 TFA Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Labeled Hazardous
Waste Container

Segregate from Incompatible
Chemicals (Bases, Oxidizers)

Transfer Waste into Container
in a Fume Hood

Collect Contaminated Solids
(e.g., tips, gloves)

Securely Seal Container(s)

Store in Designated Satellite
Accumulation Area

Request Waste Pickup from EH&S

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of NCGC00138783 TFA waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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